Cas no 261763-12-6 (3-Chloro-2-fluoro-5-(trifluoromethyl)phenol)

• Product Name: 3-Chloro-2-fluoro-5-(trifluoromethyl)phenol
• CAS No: 261763-12-6
• MF: C₇H₃ClF₄O
• MW: 214.544735193253
• MDL: MFCD01631514
• CID: 92606
• PubChem ID: 2773771
• Update Time: 2025-04-18

3-Chloro-2-fluoro-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-(trifluoromethyl)phenol
• 3-chloro-2-fluoro-5-trifluoromethylphenol
• AC1MCNFO
• ACMC-20an7d
• CTK4F7276
• JRD-0836
• SureCN2331553
• SCHEMBL2331553
• CS-0157720
• 3-Chloro-4-fluoro-5-hydroxybenzotrifluoride
• 261763-12-6
• D86050
• BP-10943
• FT-0676170
• Phenol, 3-chloro-2-fluoro-5-(trifluoromethyl)-
• DTXSID40378699
• MFCD01631514
• PS-7957
• AKOS015848599

• MDL： MFCD01631514
• Inchi： 1S/C7H3ClF4O/c8-4-1-3(7(10,11)12)2-5(13)6(4)9/h1-2,13H
• InChI Key： OKLHLYVTNGBKCI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(F)(F)F)C=1)O)F

Computed Properties

• Exact Mass: 213.98089
• Monoisotopic Mass: 213.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.559
• Boiling Point: 188.9°C at 760 mmHg
• Flash Point: 68°C
• Refractive Index: 1.4660
• PSA: 20.23
• Solubility: Not determined

3-Chloro-2-fluoro-5-(trifluoromethyl)phenol Security Information

• Hazard Statement： Toxic/Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 23-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• Risk Phrases：20/21/22-36/37/38